2-(Morpholinomethyl)indolizine-1-carbonitrile

• IUPAC Name: 2-(morpholin-4-ylmethyl)indolizine-1-carbonitrile
• InChI: InChI=1S/C14H15N3O/c15-9-13-12(10-16-5-7-18-8-6-16)11-17-4-2-1-3-14(13)17/h1-4,11H,5-8,10H2
• InChI Key: FCFBYVZBPARDJN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CN3C=CC=CC3=C2C#N
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

2-(Morpholinomethyl)indolizine-1-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic compound that contains both nitrogen and carbon atoms in its structure. The compound has been synthesized using various methods, and its synthesis method will be discussed in The paper will also discuss the scientific research applications of this compound, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of 2-(Morpholinomethyl)indolizine-1-carbonitrile is not fully understood. However, studies have shown that the compound works by inhibiting specific enzymes and proteins in the body. For example, it has been shown to inhibit the activity of protein kinases, which are enzymes involved in cell signaling pathways. It has also been shown to inhibit the production of amyloid beta, which is a protein associated with Alzheimer's disease.
Biochemical and Physiological Effects:
2-(Morpholinomethyl)indolizine-1-carbonitrile has several biochemical and physiological effects. Studies have shown that the compound can inhibit the growth of cancer cells and reduce the production of amyloid beta, which is a protein associated with Alzheimer's disease. It has also been shown to have anti-inflammatory properties and can reduce the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(Morpholinomethyl)indolizine-1-carbonitrile in lab experiments are its potential applications in various fields of scientific research, including medicinal chemistry, and its ability to inhibit specific enzymes and proteins in the body. However, the limitations of using this compound in lab experiments are the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 2-(Morpholinomethyl)indolizine-1-carbonitrile. One direction is to further investigate its mechanism of action and potential side effects. Another direction is to explore its potential applications in other fields of scientific research, such as materials science and environmental science. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-(Morpholinomethyl)indolizine-1-carbonitrile has been achieved through various methods. One of the most common methods is the reaction between 1-(morpholinomethyl)indoline and cyanogen bromide. This reaction produces 2-(Morpholinomethyl)indolizine-1-carbonitrile as the main product. Another method involves the reaction between 1-(morpholinomethyl)indoline and chloroacetonitrile in the presence of a base. This reaction also produces 2-(Morpholinomethyl)indolizine-1-carbonitrile as the main product.

Scientific Research Applications

2-(Morpholinomethyl)indolizine-1-carbonitrile has shown potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry. This compound has shown promising results in the treatment of various diseases, including cancer and Alzheimer's disease. It has been shown to inhibit the growth of cancer cells and reduce the production of amyloid beta, which is a protein associated with Alzheimer's disease.